Cas no 1934415-98-1 (2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1934415-98-1
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• CID: 4817689
• Update Time: 2026-02-27

2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine

• Inchi： 1S/C6H3Cl2N3/c7-3-1-9-4-2-10-6(8)11-5(3)4/h1-2,9H
• InChI Key： QEDPTZLLAYUIKD-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=NC(=NC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine

Recent Advances in the Study of 2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1934415-98-1)

2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1934415-98-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a building block for drug discovery. Recent studies have explored its utility in the synthesis of kinase inhibitors, particularly those targeting protein kinases involved in cancer and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, including its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research involving 2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine is its role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms. The study highlighted the compound's ability to serve as a versatile scaffold, enabling modifications that enhance binding affinity and selectivity for JAK2 over other kinases.

Another notable advancement is the application of 2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine in the design of covalent inhibitors. Researchers have exploited its reactive chlorine substituents to create irreversible inhibitors targeting cysteine residues in kinases such as EGFR and BTK. This approach, detailed in a 2022 ACS Chemical Biology publication, has shown promise in overcoming resistance mutations that often limit the efficacy of traditional ATP-competitive inhibitors.

In addition to its use in kinase inhibitor development, recent studies have explored the compound's potential in other therapeutic areas. For instance, a 2023 preprint on bioRxiv reported its incorporation into PROTACs (Proteolysis Targeting Chimeras), where it served as a warhead to degrade oncogenic proteins. This innovative application underscores the compound's versatility and its growing importance in targeted protein degradation strategies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine. Issues such as solubility and metabolic stability are areas of active investigation, as highlighted in a recent review in Drug Discovery Today. Future research directions may include the exploration of prodrug strategies or formulation technologies to address these limitations.

In conclusion, 2,7-Dichloro-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1934415-98-1) continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its applications beyond traditional kinase inhibition. Its role in covalent inhibition and targeted protein degradation exemplifies the compound's adaptability and potential to address unmet medical needs. Ongoing research will likely further elucidate its therapeutic potential and optimize its drug-like properties for clinical translation.